Cas no 113-40-6 (CAPS)

CAPS Properties

Names and Identifiers

• 2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[1-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-, bromide(1:1)
• 2-Propanaminium,N-methyl-N-(1-methylethyl)-N-[1-[(9H-xanthen-9-ylcarbonyl)oxy]ethyl]-, bromide...
• CAPS
• BUFFER SOLUTION, PH 10.5
• BUFFER SOLUTION, PH 11.0
• BUFFER SOLUTION, PH 10.0
• Buffer solution HPCE pH 10.0
• CYCLOHEXYLAMINOPROPANESULFONIC ACID
• 3-CYCLOHEXYLAMINOPROPANESULFONIC ACID
• 3-CYCLOHEXYLAMINO-PROPANE-1-SULFONIC ACID
• 3-(CYCLOHEXYLAMINO)-1-PROPANESULPHONIC ACID
• CAPS buffer solution pH 11.0 for HPCE, CAPS buffer solution
• LABOTEST-BB LT00159602
• 113-40-6
• methyl-di(propan-2-yl)-[1-(9H-xanthene-9-carbonyloxy)ethyl]azanium;bromide
• N-(1-((9H-Xanthene-9-carbonyl)oxy)ethyl)-N-isopropyl-N-methylpropan-2-aminium bromide
• +Expand

• InChIKey： PJWWRFATQTVXHA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H19NO3S/c11-14(12,13)8-4-7-10-9-5-2-1-3-6-9/h9-10H,1-8H2,(H,11,12,13)
• SMILES： C1(NCCCS(O)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 221.109
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 221.109
• Heavy Atom Count: 14
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• LogP: 2.65830
• PSA: 74.78000
• Refractive Index: 1.514
• Boiling Point: °Cat760mmHg
• Melting Point: >300 °C(lit.)
• Solubility: H2O: 0.5 M at 20 °C, clear
• Color/Form: 白色 结晶粉末
• Density: 1.19